Cas no 1266688-02-1 (3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanenitrile)

• Product Name: 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanenitrile
• CAS No: 1266688-02-1
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 5906628
• PubChem ID: 52988770
• Update Time: 2025-05-22

3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1$l^{6}-thiolan-3-yl)propanenitrile
• 3-Thiophenepropanenitrile, tetrahydro-, 1,1-dioxide
• 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanenitrile
• 3-(1,1-Dioxidotetrahydrothiophen-3-yl)propanenitrile
• AKOS016397058
• CS-0266463
• 3-(1,1-DIOXO-1??-THIOLAN-3-YL)PROPANENITRILE
• MFCD19381420
• 3-(1,1-dioxothiolan-3-yl)propanenitrile
• EN300-1990539
• NS-01423
• 1266688-02-1

• Inchi： 1S/C7H11NO2S/c8-4-1-2-7-3-5-11(9,10)6-7/h7H,1-3,5-6H2
• InChI Key： LMAWPJCNEWQHMJ-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC1CCC#N

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.3Ų

Additional information on 3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanenitrile

3-(1,1-Dioxo-1λ⁶-thiolan-3-yl)propanenitrile: A Comprehensive Overview

3-(1,1-Dioxo-1λ⁶-thiolan-3-yl)propanenitrile, also known by its CAS registry number 1266688-02-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 3-(1,1-Dioxo-1λ⁶-thiolan-3-yl)propanenitrile consists of a thiolane ring (a five-membered sulfur-containing ring) substituted with a dioxo group and a nitrile functional group. The thiolane ring is a saturated cyclic ether with sulfur as the heteroatom, and the dioxo substitution introduces additional oxygen atoms, enhancing the compound's reactivity and versatility. The nitrile group at the terminal position further contributes to its chemical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of sulfur-containing compounds like 3-(1,1-Dioxo-1λ⁶-thiolan-3-yl)propanenitrile in drug discovery and material science. For instance, researchers have explored the use of such compounds as intermediates in the synthesis of bioactive molecules. The nitrile group can be readily transformed into other functional groups, such as amides or amines, which are crucial for pharmacological applications. Additionally, the thiolane ring's stability and reactivity make it an ideal candidate for constructing complex molecular architectures.

The synthesis of 3-(1,1-Dioxo-1λ⁶-thiolan-3-yl)propanenitrile typically involves multi-step reactions that require precise control over reaction conditions. One common approach is the cyclization of suitable precursors followed by functionalization to introduce the nitrile group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments underscore the compound's potential for large-scale industrial applications.

In terms of applications, 3-(1,1-Dioxo-1λ⁶-thiolan-3-yl)propanenitrile has shown promise in agrochemicals due to its ability to act as a precursor for herbicides and insecticides. Its structural flexibility allows for the creation of molecules with enhanced bioactivity and selectivity. Furthermore, in materials science, this compound has been investigated as a component in advanced polymers and coatings, where its sulfur-based functionality contributes to improved thermal stability and mechanical properties.

The environmental impact of 3-(1,1-Dioxo-1λ⁶-thiolan-3-yl)propanenitrile is another area of growing interest. Researchers are exploring methods to minimize waste generation during its synthesis and maximize its recyclability. Green chemistry principles are being increasingly applied to ensure that the production processes are sustainable and eco-friendly.

In conclusion, 3-(1,1-Dioxo-1λ⁶-thiolan-3-yl)propanenitrile, with its CAS number 1266688-02-1, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials development. As research continues to uncover new possibilities for this compound, its role in advancing technological and scientific frontiers is expected to grow significantly.